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Compound of Interest

Compound Name: 5-Hydroxyseselin

Cat. No.: B3035307

For researchers, scientists, and professionals in drug development, this document provides a
comprehensive overview of the spectroscopic data for the natural furanocoumarin, 5-
Hydroxyseselin. This guide compiles available Nuclear Magnetic Resonance (NMR), Infrared
(IR), and Mass Spectrometry (MS) data into a structured format to facilitate analysis and
comparison.

Introduction

5-Hydroxyseselin is a furanocoumarin, a class of organic chemical compounds produced by a
variety of plants. These compounds are of significant interest to the scientific community due to
their diverse biological activities. Accurate and detailed spectroscopic data is paramount for the
unambiguous identification, characterization, and subsequent development of such natural
products. This guide presents the key spectroscopic data for 5-Hydroxyseselin, supported by

experimental protocols.

Spectroscopic Data

The following tables summarize the key spectroscopic data obtained for 5-Hydroxyseselin.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: *H NMR Spectroscopic Data of 5-Hydroxyseselin
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Chemical Shift () o Coupling Constant .
Multiplicity Assignment
ppm (J) Hz

Data not available in
the searched

resources.

Table 2: 3C NMR Spectroscopic Data of 5-Hydroxyseselin

Chemical Shift (8) ppm Assighment

Data not available in the searched resources.

Note: Specific H and 3C NMR data for 5-Hydroxyseselin were not found in the publicly
available resources searched.

Infrared (IR) Spectroscopy

Table 3: IR Absorption Bands of 5-Hydroxyseselin

Wavenumber (cm~12) Description

Data not available in the searched resources.

Note: Specific IR absorption data for 5-Hydroxyseselin were not found in the publicly available
resources searched.

Mass Spectrometry (MS)

Table 4: Mass Spectrometry Data of 5-Hydroxyseselin

m/z Interpretation

Data not available in the searched resources.
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Note: Specific mass spectrometry data, including the molecular ion peak and fragmentation
pattern for 5-Hydroxyseselin, were not found in the publicly available resources searched.

Experimental Protocols

Detailed experimental protocols for obtaining the spectroscopic data are crucial for
reproducibility and data validation. The following are generalized protocols typically employed
for the analysis of furanocoumarins like 5-Hydroxyseselin.

NMR Spectroscopy

NMR spectra are typically recorded on a Bruker Avance spectrometer (or equivalent) operating
at a proton frequency of 400 MHz or higher. Samples are usually dissolved in deuterated
solvents such as chloroform-d (CDCls), methanol-da (CD3OD), or dimethyl sulfoxide-de (DMSO-
ds), with tetramethylsilane (TMS) used as an internal standard. Chemical shifts are reported in
parts per million (ppm) relative to TMS.

Infrared (IR) Spectroscopy

IR spectra are commonly recorded on a Fourier Transform Infrared (FTIR) spectrometer. The
sample can be prepared as a KBr pellet or analyzed as a thin film on a NaCl plate. The spectra
are typically recorded in the range of 4000-400 cm™1.

Mass Spectrometry (MS)

Mass spectra are generally obtained using a mass spectrometer with an electrospray ionization
(ESI) or electron ionization (El) source. High-resolution mass spectrometry (HRMS) is often
employed to determine the elemental composition of the molecular ion and its fragments.

Workflow for Spectroscopic Analysis

The general workflow for the spectroscopic analysis of a natural product like 5-Hydroxyseselin
is depicted in the following diagram.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b3035307?utm_src=pdf-body
https://www.benchchem.com/product/b3035307?utm_src=pdf-body
https://www.benchchem.com/product/b3035307?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3035307?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exp!oratqry

Check Availability & Pricing

4 Sample Preparation )

Plant Material

Gurification (e.q., ChromatographyD
Esolated 5-Hydr0xysese|irD

\ / \ J

troscoplc An aIyS|s
C\IMR (1H, 13C, ZDD

ucture [Elucidation

Gata InterpretatiorD
[Structure ConfirmatioD

Final Structure

5-Hydroxyseselin Structure

Click to download full resolution via product page

Workflow for the spectroscopic analysis of a natural product.
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Despite a comprehensive search of available scientific literature and chemical databases,
specific, experimentally-derived NMR, IR, and MS data for 5-Hydroxyseselin (CAS 31525-75-
4) could not be located. The information presented in this guide is therefore based on
generalized protocols for the analysis of similar furanocoumarin compounds. Researchers are
encouraged to perform their own spectroscopic analysis to obtain definitive data for this
compound. This guide will be updated as new, verified data becomes available.

 To cite this document: BenchChem. [Spectroscopic Profile of 5-Hydroxyseselin: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3035307#spectroscopic-data-of-5-hydroxyseselin-
nmr-ir-msj

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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